Cas no 1467836-46-9 (5-Chloro-4-isothiocyanatobenzoc1,2,5thiadiazole)

• Product Name: 5-Chloro-4-isothiocyanatobenzoc1,2,5thiadiazole
• CAS No: 1467836-46-9
• MF: C₇H₂ClN₃S₂
• MW: 227.693876743317
• CID: 2084676
• Update Time: 2025-10-30

5-Chloro-4-isothiocyanatobenzoc1,2,5thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-isothiocyanatobenzo[c][1,2,5]thiadiazole
• 5-Chloro-4-isothiocyanato-2,1,3-benzothiadiazole
• 5-Chloro-4-isothiocyanatobenzoc1,2,5thiadiazole

• Inchi： 1S/C7H2ClN3S2/c8-4-1-2-5-7(11-13-10-5)6(4)9-3-12/h1-2H
• InChI Key： PVLDUWQLCRFHLJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1N=C=S)=NSN=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• Topological Polar Surface Area: 98.5

Additional information on 5-Chloro-4-isothiocyanatobenzoc1,2,5thiadiazole

Introduction to 5-Chloro-4-isothiocyanatobenzoc1,2,5thiadiazole (CAS No. 1467836-46-9)

5-Chloro-4-isothiocyanatobenzoc1,2,5thiadiazole, identified by its CAS number 1467836-46-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzothiadiazole class, which is well-documented for its broad spectrum of biological activities and potential therapeutic applications. The presence of both chloro and isothiocyanate functional groups in its molecular structure imparts unique reactivity, making it a valuable scaffold for drug discovery and molecular design.

The structural motif of 5-Chloro-4-isothiocyanatobenzoc1,2,5thiadiazole consists of a benzene ring fused with a thiadiazole ring system, further modified by a chloro substituent at the 5-position and an isothiocyanate group at the 4-position. This arrangement not only enhances the compound's solubility and bioavailability but also facilitates its interaction with biological targets. The isothiocyanate group, in particular, is known for its ability to form covalent bonds with nucleophiles such as amines and thiols, which can be exploited in the development of targeted therapies.

Recent advancements in medicinal chemistry have highlighted the significance of benzothiadiazole derivatives in addressing various diseases, including cancer, inflammation, and infectious disorders. Studies have demonstrated that modifications in the benzothiadiazole core can modulate its pharmacokinetic properties and enhance its binding affinity to specific biological targets. For instance, derivatives with electron-withdrawing groups like chloro or fluoro substituents have shown improved metabolic stability and reduced toxicity.

One of the most compelling aspects of 5-Chloro-4-isothiocyanatobenzoc1,2,5thiadiazole is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases such as cancer. The isothiocyanate moiety allows this compound to interact with the active site of kinases through covalent bonding, leading to potent inhibition of their activity. Preliminary studies have indicated that this compound exhibits inhibitory effects on several kinases, including EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), which are key targets in oncology research.

In addition to its kinase inhibition properties, 5-Chloro-4-isothiocyanatobenzoc1,2,5thiadiazole has shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and atherosclerosis. The compound's ability to modulate inflammatory pathways has been explored in preclinical models, where it demonstrated significant reductions in pro-inflammatory cytokine levels. This effect is attributed to its interaction with inflammatory mediators such as COX-2 (Cyclooxygenase-2) and NF-κB (Nuclear Factor kappa B), key regulators of the inflammatory response.

The synthesis of 5-Chloro-4-isothiocyanatobenzoc1,2,5thiadiazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro group typically involves electrophilic aromatic substitution reactions using reagents such as phosphorus oxychloride (POCl₃), while the formation of the isothiocyanate group can be achieved through reactions with carbon disulfide (CS₂) or thiophosgene (COCl₂S). These synthetic routes highlight the compound's complexity but also underscore its synthetic accessibility for further derivatization.

Recent research has also explored the use of 5-Chloro-4-isothiocyanatobenzoc1,2,5thiadiazole as a tool compound in chemical biology studies. Its reactive isothiocyanate group allows for selective labeling of biomolecules such as proteins and peptides via amine-thiol interactions. This property has been utilized in proteomics research to study protein-protein interactions and to develop novel probes for biochemical assays. The ability to site-specifically modify biomolecules opens up new avenues for understanding complex biological networks and developing targeted diagnostic tools.

The pharmacological profile of 5-Chloro-4-isothiocyanatobenzoc1,2,5thiadiazole has been further investigated through computational modeling and molecular dynamics simulations. These studies have provided insights into its binding mode with biological targets and have helped predict potential side effects. By leveraging computational techniques such as docking studies and virtual screening, researchers can optimize the compound's structure to enhance its therapeutic index while minimizing off-target effects.

In conclusion, 5-Chloro-4-isothiocyanatobenzoc1,2,5thiadiazole (CAS No. 1467836-46-9) represents a promising candidate for drug development due to its unique structural features and versatile biological activities. Its potential applications in oncology and anti-inflammatory therapies make it an attractive scaffold for further investigation. As research continues to uncover new therapeutic targets and mechanisms, 5-Chloro-4-isothiocyanatobenzoc1,2,5thiadiazole is poised to play a significant role in shaping future advancements in medicinal chemistry.